Cas no 2137736-47-9 (Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)-)

• Product Name: Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)-
• CAS No: 2137736-47-9
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 5263792
• Update Time: 2025-06-13

Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)-

• Inchi： 1S/C10H11ClN2S/c1-10(2,3)7-4-6-5-12-9(11)13-8(6)14-7/h4-5H,1-3H3
• InChI Key： YGOFRVWOJOKUIH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C=C(C(C)(C)C)SC2=N1

Additional information on Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)-

Comprehensive Overview of Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)- (CAS No. 2137736-47-9)

The compound Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)- (CAS No. 2137736-47-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a thieno[2,3-d]pyrimidine core with a chloro and tert-butyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and other therapeutic agents.

One of the most searched questions about this compound is: "What are the applications of Thieno[2,3-d]pyrimidine derivatives in medicine?" Studies suggest that derivatives of thieno[2,3-d]pyrimidine exhibit promising biological activities, including anticancer, antiviral, and anti-inflammatory properties. The presence of the 2-chloro-6-(1,1-dimethylethyl) group enhances its reactivity, enabling further functionalization for tailored applications. This aligns with the growing demand for novel heterocyclic compounds in precision medicine and personalized therapies.

Another trending topic is the role of thieno[2,3-d]pyrimidine scaffolds in organic electronics. Due to their conjugated systems, these compounds are being explored for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The 2-chloro-6-(1,1-dimethylethyl)- variant, with its electron-withdrawing and steric effects, could optimize charge transport properties, making it a candidate for next-generation materials.

From a synthetic chemistry perspective, the CAS No. 2137736-47-9 compound is often discussed in forums focusing on cross-coupling reactions and catalysis. Its chloro group serves as a handle for Suzuki-Miyaura or Buchwald-Hartwig couplings, while the tert-butyl group offers steric control. These features are critical for researchers designing complex molecules for high-value applications.

Environmental and regulatory considerations are also hot topics. Users frequently search for "Is Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)- biodegradable?" While data is limited, its structural similarity to other heterocycles suggests moderate persistence, warranting further eco-toxicological studies. This aligns with the broader push for green chemistry in industrial processes.

In summary, Thieno[2,3-d]pyrimidine, 2-chloro-6-(1,1-dimethylethyl)- (CAS No. 2137736-47-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its adaptability to modern synthetic techniques and relevance to cutting-edge research ensures its continued importance in scientific innovation.